Cas no 1089686-81-6 (4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol)

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol structure
1089686-81-6 structure
Product Name:4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol
CAS No:1089686-81-6
MF:C18H29BN2O3
MW:332.245465040207
CID:2106917
PubChem ID:58486385
Update Time:2024-01-16

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-Piperazineethanol
    • KOZNFQPCVMZWRA-UHFFFAOYSA-N
    • 2-(4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazin-1-yl)ethanol
    • SCHEMBL586151
    • 2-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazin-1-yl]ethanol
    • 1089686-81-6
    • 4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol
    • Inchi: 1S/C18H29BN2O3/c1-17(2)18(3,4)24-19(23-17)15-5-7-16(8-6-15)21-11-9-20(10-12-21)13-14-22/h5-8,22H,9-14H2,1-4H3
    • InChI Key: KOZNFQPCVMZWRA-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)N2CCN(CCO)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 332.2271230g/mol
  • Monoisotopic Mass: 332.2271230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.2

4-4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1-piperazineethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P992533-5mg
4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazineethanol
1089686-81-6
5mg
$ 50.00 2022-06-03
TRC
P992533-10mg
4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazineethanol
1089686-81-6
10mg
$ 70.00 2022-06-03
TRC
P992533-50mg
4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-piperazineethanol
1089686-81-6
50mg
$ 250.00 2022-06-03
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd